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Compound of Interest

Compound Name: Heilaohuguosu G

Cat. No.: B15571834

In-Depth Technical Guide to Heilaohuguosu G

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identifiers

Heilaohuguosu G is a cyclolignan compound that has been identified and isolated from
Kadsura coccinea. It is recognized for its potential hepatoprotective activities. The primary
chemical identifiers for Heilaohuguosu G are summarized in the table below.

Identifier Value Source

CAS Number 2763689-78-5 [1]

Not definitively reported in the
Molecular Formula ]
searched literature.

Not definitively reported in the

IUPAC Name

searched literature.

Not definitively reported in the
SMILES )

searched literature.

Not definitively reported in the
InChl

searched literature.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15571834?utm_src=pdf-interest
https://www.benchchem.com/product/b15571834?utm_src=pdf-body
https://www.benchchem.com/product/b15571834?utm_src=pdf-body
https://www.biocrick.com/Ipalbidine-BCX1814.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Quantitative Data

Heilaohuguosu G has demonstrated hepatoprotective effects in in-vitro studies. A key
quantitative measure of its activity against acetaminophen (APAP)-induced toxicity in HepG-2
cells is presented below.

Compound

Assay Cell Line . Endpoint Result
Concentration
APAP-induced Cell Survival
o HepG-2 10 uM 45.7%
toxicity Rate

Experimental Protocols

Detailed experimental protocols for the isolation and biological evaluation of Heilaohuguosu G
are not yet available in the public domain based on the conducted searches. The primary
literature describing these methodologies is essential for replication and further development.

Signaling Pathways and Logical Relationships

The precise signaling pathways modulated by Heilaohuguosu G have not been explicitly
detailed in the available literature. However, given its documented hepatoprotective activity, it is
plausible that it interacts with pathways known to be involved in liver injury and protection. A
generalized workflow for the discovery and initial biological screening of a novel natural product
like Heilaohuguosu G is depicted below.
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Caption: A generalized workflow for the isolation and initial biological evaluation of a natural

product.

Further research is necessary to elucidate the specific molecular targets and signaling

cascades affected by Heilaohuguosu G, which would provide a more detailed understanding

of its mechanism of action and therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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